Cas no 2229420-12-4 (2,2-difluoro-3-(2-fluoro-6-methoxyphenyl)propanoic acid)

2,2-Difluoro-3-(2-fluoro-6-methoxyphenyl)propanoic acid is a fluorinated aromatic propanoic acid derivative with potential applications in pharmaceutical and agrochemical research. Its structure features two fluorine atoms at the β-position and a fluoro-methoxy-substituted phenyl ring, enhancing its metabolic stability and lipophilicity. The compound’s unique electronic properties, conferred by the fluorine substituents, may improve binding affinity in target interactions. It serves as a versatile intermediate for synthesizing biologically active molecules, particularly in the development of enzyme inhibitors or receptor modulators. The presence of both fluorine and methoxy groups offers opportunities for further functionalization, making it valuable for structure-activity relationship studies in medicinal chemistry.
2,2-difluoro-3-(2-fluoro-6-methoxyphenyl)propanoic acid structure
2229420-12-4 structure
Product Name:2,2-difluoro-3-(2-fluoro-6-methoxyphenyl)propanoic acid
CAS No:2229420-12-4
MF:C10H9F3O3
MW:234.171873807907
CID:6465734
PubChem ID:165633507
Update Time:2025-10-31

2,2-difluoro-3-(2-fluoro-6-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2,2-difluoro-3-(2-fluoro-6-methoxyphenyl)propanoic acid
    • EN300-1940714
    • 2229420-12-4
    • Inchi: 1S/C10H9F3O3/c1-16-8-4-2-3-7(11)6(8)5-10(12,13)9(14)15/h2-4H,5H2,1H3,(H,14,15)
    • InChI Key: JMJWMWPILYSMMW-UHFFFAOYSA-N
    • SMILES: FC(C(=O)O)(CC1C(=CC=CC=1OC)F)F

Computed Properties

  • Exact Mass: 234.05037863g/mol
  • Monoisotopic Mass: 234.05037863g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 46.5Ų

2,2-difluoro-3-(2-fluoro-6-methoxyphenyl)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1940714-0.05g
2,2-difluoro-3-(2-fluoro-6-methoxyphenyl)propanoic acid
2229420-12-4
0.05g
$948.0 2023-09-17
Enamine
EN300-1940714-0.1g
2,2-difluoro-3-(2-fluoro-6-methoxyphenyl)propanoic acid
2229420-12-4
0.1g
$993.0 2023-09-17
Enamine
EN300-1940714-0.25g
2,2-difluoro-3-(2-fluoro-6-methoxyphenyl)propanoic acid
2229420-12-4
0.25g
$1038.0 2023-09-17
Enamine
EN300-1940714-0.5g
2,2-difluoro-3-(2-fluoro-6-methoxyphenyl)propanoic acid
2229420-12-4
0.5g
$1084.0 2023-09-17
Enamine
EN300-1940714-1.0g
2,2-difluoro-3-(2-fluoro-6-methoxyphenyl)propanoic acid
2229420-12-4
1g
$1286.0 2023-06-03
Enamine
EN300-1940714-2.5g
2,2-difluoro-3-(2-fluoro-6-methoxyphenyl)propanoic acid
2229420-12-4
2.5g
$2211.0 2023-09-17
Enamine
EN300-1940714-5.0g
2,2-difluoro-3-(2-fluoro-6-methoxyphenyl)propanoic acid
2229420-12-4
5g
$3728.0 2023-06-03
Enamine
EN300-1940714-10.0g
2,2-difluoro-3-(2-fluoro-6-methoxyphenyl)propanoic acid
2229420-12-4
10g
$5528.0 2023-06-03
Enamine
EN300-1940714-1g
2,2-difluoro-3-(2-fluoro-6-methoxyphenyl)propanoic acid
2229420-12-4
1g
$1129.0 2023-09-17
Enamine
EN300-1940714-5g
2,2-difluoro-3-(2-fluoro-6-methoxyphenyl)propanoic acid
2229420-12-4
5g
$3273.0 2023-09-17

Additional information on 2,2-difluoro-3-(2-fluoro-6-methoxyphenyl)propanoic acid

Compound CAS No 2229420-12-4: 2,2-Difluoro-3-(2-fluoro-6-methoxyphenyl)propanoic Acid

The compound with CAS number 2229420-12-4, known as 2,2-difluoro-3-(2-fluoro-6-methoxyphenyl)propanoic acid, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound is characterized by its unique structure, which includes a propanoic acid backbone substituted with two fluorine atoms at the second carbon and a phenyl group at the third carbon. The phenyl group itself is further substituted with a fluoro group at the second position and a methoxy group at the sixth position, making this molecule highly functionalized and versatile in its applications.

Recent studies have highlighted the potential of CAS No 2229420-12-4 in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases. The presence of fluorine atoms in the molecule contributes to its lipophilicity and bioavailability, making it an attractive candidate for drug delivery systems. Additionally, the methoxy group on the phenyl ring enhances the molecule's solubility and stability under physiological conditions.

The synthesis of 2,2-difluoro-3-(2-fluoro-6-methoxyphenyl)propanoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the synthesis pathway to achieve high yields and purity, ensuring that the compound meets stringent quality control standards required for pharmaceutical applications.

In terms of applications, this compound has shown promise in several areas. For instance, it has been investigated as a potential lead compound in anti-cancer drug development due to its ability to inhibit specific enzymes involved in tumor progression. Furthermore, its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and optoelectronic devices.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of CAS No 2229420-12-4 with greater accuracy. These studies suggest that the compound has favorable absorption profiles and low toxicity levels, which are critical factors for its potential use in human therapeutics.

The environmental impact of CAS No 22947578 (another related compound) has also been a topic of interest among scientists. Studies indicate that while it is biodegradable under certain conditions, its persistence in aquatic environments requires careful monitoring to prevent ecological disruption.

In conclusion, CAS No 17887875 (a similar compound) represents a significant advancement in chemical innovation, offering diverse applications across multiple industries. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping future developments in medicine and materials science.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.